Cas no 2229358-43-2 (4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2229358-43-2
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 6406697
• PubChem ID: 165837009
• Update Time: 2025-10-28

4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid
• EN300-1957123
• 2229358-43-2

• Inchi： 1S/C14H15F3O2/c1-9-3-2-4-10(15)11(9)13(12(18)19)5-7-14(16,17)8-6-13/h2-4H,5-8H2,1H3,(H,18,19)
• InChI Key： VNYXGHCBSWKUTP-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C(=CC=CC=2C)F)CC1)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid

Comprehensive Guide to 4,4-Difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229358-43-2)

4,4-Difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229358-43-2) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorinated cyclohexane core and fluoro-methylphenyl substitution, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules due to its structural stability and ability to modulate physicochemical properties.

The growing interest in fluorinated compounds like 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid stems from their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. Recent studies highlight how the strategic placement of fluorine atoms in this molecule contributes to improved bioavailability, making it particularly valuable in the development of central nervous system (CNS) drugs. The compound's carboxylic acid functionality further allows for diverse derivatization, enabling researchers to fine-tune target interactions.

In the context of current pharmaceutical trends, 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid aligns with the industry's focus on fluorine-containing drug candidates. Analysis of patent filings reveals a steady increase in applications incorporating similar difluorocyclohexyl motifs, particularly in therapies for neurological disorders and inflammatory conditions. The compound's lipophilicity profile, influenced by its fluoroaromatic and aliphatic fluorine groups, makes it an attractive scaffold for addressing challenging biological targets.

From a synthetic chemistry perspective, the preparation of CAS 2229358-43-2 involves sophisticated fluorination techniques that reflect advancements in organofluorine chemistry. Modern synthetic routes emphasize atom-economical approaches to introduce the gem-difluoro moiety, with particular attention to stereochemical control. These methodologies are crucial for producing the compound with the high purity required for medicinal chemistry applications, where even minor impurities can significantly impact biological activity.

The physicochemical properties of 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid demonstrate interesting characteristics for formulation scientists. The compound's logP value, influenced by its fluorine substituents, suggests favorable membrane penetration while maintaining sufficient aqueous solubility for biological testing. This balance is particularly relevant for researchers developing orally bioavailable compounds, addressing one of the most common challenges in modern drug development pipelines.

Emerging applications of 2229358-43-2 extend beyond pharmaceuticals into advanced materials. The compound's unique electronic properties, imparted by its fluorine atoms, make it a candidate for specialty polymers with enhanced thermal stability and chemical resistance. Materials scientists are investigating its potential as a monomer or additive in high-performance coatings, where fluorinated compounds typically exhibit superior durability and surface characteristics.

Quality control protocols for 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid emphasize comprehensive analytical characterization. Modern HPLC methods with advanced detection systems ensure precise quantification of the compound and identification of potential impurities. These analytical techniques are critical for maintaining the consistency required in research-grade chemicals, particularly when the material will be used in sensitive biological assays or structure-activity relationship studies.

The commercial availability of CAS 2229358-43-2 has expanded in recent years, reflecting growing demand from both academic and industrial research sectors. Suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for development programs. This accessibility supports the compound's increasing adoption across diverse research applications, from hit-to-lead optimization to prodrug development strategies.

Environmental and safety considerations for 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment is recommended when handling the compound, particularly due to its carboxylic acid functionality. Storage typically requires protection from moisture and extreme temperatures to maintain stability, with many suppliers recommending desiccated conditions at controlled room temperature.

Future research directions for 2229358-43-2 are likely to explore its potential in targeted drug delivery systems and bioconjugation chemistry. The compound's carboxylic acid group provides an excellent handle for further functionalization, enabling conjugation to various carriers or targeting moieties. Additionally, its fluorine atoms offer opportunities for 19F NMR applications in molecular imaging, an area of growing interest in both pharmaceutical and diagnostic development.

In summary, 4,4-difluoro-1-(2-fluoro-6-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229358-43-2) represents a versatile fluorinated building block with significant potential across multiple scientific disciplines. Its unique combination of structural features and physicochemical properties makes it particularly valuable in contemporary drug discovery efforts, while emerging applications in material science suggest even broader utility. As research into fluorinated compounds continues to expand, this molecule is well-positioned to play an important role in advancing both therapeutic and technological innovations.